Cas no 1780085-32-6 (7-aminopyrazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 7-aminopyrazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 1780085-32-6
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 5171915
• PubChem ID: 84048457
• Update Time: 2026-03-04

7-aminopyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-amino-
• 7-aminopyrazolo1,5-apyrimidine-2-carboxylic acid

• Inchi： 1S/C7H6N4O2/c8-5-1-2-9-6-3-4(7(12)13)10-11(5)6/h1-3H,8H2,(H,12,13)
• InChI Key： BZZYXLJJMRDUAL-UHFFFAOYSA-N
• SMILES： C12=CC(C(O)=O)=NN1C(N)=CC=N2

Additional information on 7-aminopyrazolo1,5-apyrimidine-2-carboxylic acid

Introduction to 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 1780085-32-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 1780085-32-6) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This bicyclic system, featuring a pyrazole ring fused with a pyrimidine moiety, is distinguished by its versatile pharmacophoric potential, making it a valuable building block for the design and development of novel therapeutic agents. The presence of both an amine and a carboxylic acid functional group further enhances its reactivity, enabling diverse chemical modifications that can fine-tune its biological activity.

Recent advancements in drug discovery have highlighted the importance of 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease-related pathways. Its core structure has been leveraged to develop compounds with potential applications in oncology, immunology, and neurology. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The scaffold's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions has been exploited to enhance binding affinity and selectivity.

The pharmacological properties of derivatives of 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid have been extensively explored in preclinical studies. Researchers have reported the synthesis of analogs exhibiting inhibitory activity against Janus kinases (JAKs), which play a crucial role in inflammatory responses. These findings align with the growing interest in JAK inhibitors as therapeutic agents for autoimmune diseases such as rheumatoid arthritis and psoriasis. Additionally, modifications to the core scaffold have yielded compounds with potential antiviral and antibacterial properties, underscoring the broad spectrum of biological activities achievable through structural diversification.

The synthetic accessibility of 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid has also contributed to its widespread adoption in medicinal chemistry research. Efficient synthetic routes have been developed, allowing for scalable production of the compound and its derivatives. These methods often involve cyclocondensation reactions between appropriately substituted hydrazines and ketones or aldehydes, followed by functional group transformations to introduce the desired amine and carboxylic acid moieties. Such synthetic strategies have enabled rapid exploration of structural space and the identification of lead compounds for further optimization.

Incorporating computational methods into the drug discovery process has further accelerated the development of 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid-based therapeutics. Molecular docking simulations have been employed to predict binding modes and affinities between candidate compounds and target proteins. These virtual screening approaches have identified promising candidates for experimental validation, reducing the time and cost associated with hit identification. Furthermore, structure-based drug design techniques have been utilized to optimize lead compounds by rational modification of their chemical structure based on insights gained from crystallographic data.

The versatility of 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid extends beyond its role as a kinase inhibitor scaffold. It has been incorporated into libraries of diverse compounds designed for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. Such libraries have been used to explore untapped pharmacological spaces and uncover new therapeutic targets. The compound's ability to serve as a modular platform for structural diversification has made it an indispensable tool in modern drug discovery pipelines.

Emerging research trends suggest that 7-aminopyrazolo[1,5-a]pyrimidine-2-carboxylic acid will continue to play a pivotal role in the development of next-generation therapeutics. Innovations in synthetic methodologies are expected to yield more efficient routes for producing complex derivatives, while advances in biotechnology will enable the exploration of novel biological targets. Collaborative efforts between academia and industry are likely to drive further discoveries, leveraging interdisciplinary approaches to harness the full potential of this versatile scaffold.